Cas no 878445-11-5 (N-(1-cyanocyclopentyl)-2-[4-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl]acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-[4-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl]acetamide
• CAS No: 878445-11-5
• MF: C₁₉H₂₁N₃OS₂
• MW: 371.519541501999
• CID: 6284401
• PubChem ID: 16297016
• Update Time: 2025-10-30

N-(1-cyanocyclopentyl)-2-[4-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z106850702
• N-(1-cyanocyclopentyl)-2-[4-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl]acetamide
• EN300-26689648
• AKOS033018861
• 878445-11-5

• Inchi： 1S/C19H21N3OS2/c20-13-19(7-1-2-8-19)21-17(23)12-22-9-5-15-14(6-11-25-15)18(22)16-4-3-10-24-16/h3-4,6,10-11,18H,1-2,5,7-9,12H2,(H,21,23)
• InChI Key： WUDPUWWNQLCXFT-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN(CC(NC1(C#N)CCCC1)=O)C2C1=CC=CS1

Computed Properties

• Exact Mass: 371.11260465g/mol
• Monoisotopic Mass: 371.11260465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 113Ų

Additional information on N-(1-cyanocyclopentyl)-2-[4-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl]acetamide

Comprehensive Analysis of N-(1-cyanocyclopentyl)-2-[4-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl]acetamide (CAS 878445-11-5): Structure, Applications, and Research Insights

The compound N-(1-cyanocyclopentyl)-2-[4-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl]acetamide (CAS 878445-11-5) represents a sophisticated heterocyclic molecule with a unique fusion of thiophene and thienopyridine scaffolds. Its structural complexity and functional groups, including the cyanocyclopentyl moiety, make it a subject of significant interest in pharmaceutical and materials science research. This article delves into its molecular characteristics, potential applications, and relevance to contemporary scientific trends such as drug discovery, kinase inhibition, and small-molecule therapeutics.

From a structural perspective, the compound features a thieno[3,2-c]pyridine core, a privileged structure in medicinal chemistry known for its bioisosteric properties with quinoline and indole derivatives. The presence of the thiophen-2-yl substituent enhances its electronic diversity, which is critical for interactions with biological targets. The acetamide linker and 1-cyanocyclopentyl group further contribute to its conformational flexibility and binding affinity, making it a versatile candidate for structure-activity relationship (SAR) studies.

Recent literature highlights the growing demand for heterocyclic compounds in targeted therapy, particularly in oncology and neurodegenerative diseases. Researchers frequently search for terms like "thienopyridine derivatives in cancer" or "cyanocyclopentyl applications in drug design," reflecting the compound's alignment with cutting-edge biomedical inquiries. Its potential as a kinase inhibitor is underscored by the thienopyridine scaffold's ability to modulate protein-protein interactions, a hot topic in precision medicine.

In synthetic chemistry, the compound's CAS 878445-11-5 serves as a key intermediate for derivatization. Laboratories exploring multicomponent reactions or catalyzed cyclizations often reference its synthesis pathways. The thiophene-thienopyridine hybrid structure also finds relevance in organic electronics, where conjugated systems are prized for their optoelectronic properties. This dual applicability in life sciences and materials science positions it as a high-value chemical entity.

From an SEO perspective, queries such as "buy N-(1-cyanocyclopentyl)-2-[4-(thiophen-2-yl)-thienopyridinyl acetamide" or "CAS 878445-11-5 suppliers" indicate commercial interest. However, the compound's primary significance lies in its research utility. Its molecular weight (C19H19N3OS2) and logP values suggest favorable pharmacokinetic profiles, a recurring theme in AI-driven drug discovery discussions. Notably, its hydrogen bond acceptors/donors align with Lipinski's Rule of Five, a frequent search topic among computational chemists.

Ongoing studies focus on optimizing the compound's bioavailability and selectivity, addressing common challenges in fragment-based drug design. The cyanocyclopentyl group, in particular, is investigated for its metabolic stability—a trending subtopic in ADME/Tox research. As the scientific community prioritizes sustainable chemistry, greener synthesis routes for this compound are also gaining traction, resonating with searches like "eco-friendly heterocycle synthesis."

In conclusion, N-(1-cyanocyclopentyl)-2-[4-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl]acetamide exemplifies the convergence of medicinal chemistry and materials innovation. Its multifaceted applications and alignment with trending research queries ensure its continued relevance in both academic and industrial settings. Future directions may explore its role in PROTACs or covalent inhibitors, further expanding its scientific footprint.